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Compound of Interest

Compound Name: Ferric arsenate

CAS No.: 10102-49-5

Cat. No.: B167732

Get Quote

This document provides essential safety protocols, operational procedures, and disposal plans

for handling ferric arsenate in a laboratory setting. Ferric arsenate is a highly toxic,

carcinogenic compound that poses severe health risks upon exposure.[1][2] Adherence to the

following guidelines is critical to ensure the safety of all personnel.

Hazard Identification and Exposure Limits
Ferric arsenate is classified as a toxic and hazardous substance. It is fatal if swallowed,

inhaled, or absorbed through the skin.[1][2][3] It is also recognized as a carcinogen.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b167732#bc-rfq
https://www.benchchem.com/product/b167732/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-ferric-arsenate
https://www.benchchem.com/product/b167732/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-ferric-arsenate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-arsenate
https://cameochemicals.noaa.gov/chemical/3464
https://www.benchchem.com/product/b167732/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-ferric-arsenate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-arsenate
https://cameochemicals.noaa.gov/chemical/3464
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=F01090%20%20SDS%20%20030917.pdf
https://www.fishersci.com/store/msds?partNumber=AA36190&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity
Fatal if swallowed, inhaled, or in contact with

skin.[3]

Carcinogenicity Confirmed human carcinogen.[4]

Organ Toxicity May cause damage to the liver and kidneys.[5]

Skin and Eye Irritation
Causes serious eye irritation and skin irritation.

[3]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[3][4]

Occupational Exposure Limits:

Component Limit Type Value

Inorganic Arsenic Compounds

(as As)
NIOSH REL 0.002 mg/m³ (Ceiling)[1]

Inorganic Arsenic Compounds

(as As)
ACGIH TLV-TWA 0.01 mg/m³

Iron Salts, soluble (as Fe) NIOSH REL 1 mg/m³ (TWA)[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table outlines the

minimum required PPE for handling ferric arsenate.
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Body Part Required PPE Standard/Specification

Respiratory

Full-face respirator with multi-

purpose combination (US)

respirator cartridges or a self-

contained breathing apparatus

(SCBA).[3][6]

NIOSH/MSHA approved.[4]

Must be used in accordance

with OSHA 29 CFR 1910.134.

[4]

Hands

Chemical-impermeable gloves

(e.g., PVC disposable or

nitrile).[5][7]

Must satisfy EU Directive

89/686/EEC and the standard

EN 374.[7]

Eyes/Face

Tightly fitting safety goggles

with side-shields and a face

shield.[6][7]

Conforming to EN 166 (EU) or

NIOSH (US).[7]

Body

Impervious clothing, long-

sleeved lab coat, and

disposable coveralls.[3]

Fire/flame resistant and

impervious clothing is

recommended.[7]

Operational Plan: Safe Handling and Storage
All work with ferric arsenate must be conducted within a designated area to minimize

contamination.[5]

Handling Procedures:

Ventilation: All manipulations of ferric arsenate that could generate dust or aerosols must be

performed inside a certified chemical fume hood with a face velocity of at least 100 cfm.[3][5]

[6]

Designated Area: Establish a designated area for arsenic work, clearly labeled with hazard

warnings (e.g., "Carcinogen in Use Area").[5]

Decontamination: All equipment used in the designated area must be labeled as "arsenic

contaminated" and decontaminated before being removed.[6]

Hygiene: Avoid all contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the

laboratory.[5] Wash hands thoroughly before breaks and immediately after handling the
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product.[5][6]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][4]

Keep containers locked up and separate from incompatible materials such as strong acids.

[4][5]

Experimental Protocol: Preparation of a Ferric
Arsenate Solution
This protocol outlines the steps for safely preparing a ferric arsenate solution.

Materials:

Ferric arsenate powder

Deionized water

Appropriate solvent (if applicable)

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood is operational.

Weighing: Carefully weigh the required amount of ferric arsenate powder on an analytical

balance inside the fume hood. Use a spatula for transfer and handle with care to avoid

generating dust.
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Dissolving: Place a stir bar in a volumetric flask. Add a portion of the deionized water or

solvent to the flask.

Transfer: Slowly and carefully add the weighed ferric arsenate powder to the liquid in the

flask to prevent splashing.

Mixing: Place the flask on a magnetic stirrer and stir until the powder is fully dissolved. Ferric
arsenate is insoluble in water, so a suspension will be formed.[2]

Dilution: Once dissolved or suspended, dilute the solution to the final volume with the

solvent.

Labeling: Clearly label the container with the chemical name, concentration, date, and

appropriate hazard warnings.

Decontamination: Decontaminate all glassware and equipment immediately after use

following the disposal plan below.

Emergency and Spill Response Plan
Exposure Response:

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3][7] Do not use mouth-to-mouth resuscitation.[4][7]

Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area with

soap and plenty of water for at least 15 minutes.[3][4][7] Seek immediate medical attention.

[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4][7] Remove contact lenses if present and easy to do.[3] Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting.[3][4] Rinse mouth with water.[7] Never give anything by

mouth to an unconscious person.[7] Call a poison control center or doctor immediately.[3][7]

Spill Cleanup:
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Evacuate: Evacuate all personnel from the spill area.

Isolate: Isolate the spill area for at least 25 meters (75 feet) for solids.[2]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Dike and contain the spill with an inert absorbent material like sand or vermiculite.

[3] Do not use compressed air for cleaning.[1]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[3][4]

Decontaminate: Wash the spill site after material pickup is complete.[3]

Disposal Plan
All ferric arsenate waste is considered hazardous waste.

Waste Collection: Collect all disposable materials contaminated with ferric arsenate,

including gloves, wipes, and absorbent materials, in a designated, sealed, and clearly

labeled hazardous waste container.[5]

Disposal: Waste disposal must be in accordance with all appropriate federal, state, and local

regulations. Contact a licensed professional waste disposal service for removal.[3] Ferric
arsenate waste is classified under EPA hazardous waste number D004.[1]

Safety and Workflow Diagrams
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Caption: Experimental workflow for handling ferric arsenate.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b167732/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-ferric-arsenate
https://www.benchchem.com/product/b167732/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-ferric-arsenate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Measures

Hazard Identification
(Highly Toxic, Carcinogen)

Risk Assessment
(Inhalation, Ingestion, Skin Contact)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Designated Areas)

Personal Protective Equipment
(Respirator, Gloves, Goggles)

Emergency Procedures
(Spill & Exposure Response)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167732/docs#comprehensive-safety-and-handling-
guide-for-ferric-arsenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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